3-Triisopropylsilyloxy-1-propyllithium
Description
3-Triisopropylsilyloxy-1-propyllithium is a chemical compound with the molecular formula C12H27LiOSi . It falls under the category of miscellaneous compounds . It is also known by its synonyms: 4-[(Triisopropylsilyl)oxy]butyllithium and [3-[[Tris(1-methylethyl)silyl]oxy]propyl]lithium .
Synthesis Analysis
The synthesis of 3-Triisopropylsilyloxy-1-propyllithium (TIPSOPrLi) involves a reaction with lithium in cyclohexane at 60 °C . This process is similar to the synthesis procedure for 4-methoxy-1-butyl lithium . The reaction time for this synthesis lasts for 24 hours .Chemical Reactions Analysis
3-Triisopropylsilyloxy-1-propyllithium is used as an initiator in the anionic polymerization of 1,3-butadiene in cyclohexane to synthesize hydroxyl-terminated polybutadiene (HTPB) . The content of the 1,4 unit in HTPB was found to increase markedly with an increase in the initiator’s steric volume .Mechanism of Action
Future Directions
While specific future directions for 3-Triisopropylsilyloxy-1-propyllithium are not mentioned in the sources retrieved, it is part of the broader field of synthetic chemistry. The future of synthetic chemistry includes higher selectivity, higher efficiency, environmental friendliness, and sustainable processes . The use of 3-Triisopropylsilyloxy-1-propyllithium in the synthesis of polymers like HTPB could be part of these future directions.
properties
CAS RN |
289698-61-9 |
|---|---|
Product Name |
3-Triisopropylsilyloxy-1-propyllithium |
Molecular Formula |
C₁₂H₂₇LiOSi |
Molecular Weight |
222.37 |
synonyms |
4-[(Triisopropylsilyl)oxy]butyllithium; [3-[[Tris(1-methylethyl)silyl]oxy]propyl]lithium |
Origin of Product |
United States |
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